Cas no 25151-48-8 (2-Propanol,1,3-bis(4-aminophenoxy)-)

• Product Name: 2-Propanol,1,3-bis(4-aminophenoxy)-
• CAS No: 25151-48-8
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 261317
• PubChem ID: 212849
• Update Time: 2025-04-19

2-Propanol,1,3-bis(4-aminophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,3-bis(4-aminophenoxy)-
• 2-Propanol, 1,3-bis(4-aminophenoxy)-
• 1,3-bis-(4-aminophenoxy)-2-propanol
• 25151-48-8
• BRN 2868106
• 1,3-Bis(p-aminophenoxy)-2-propanol
• SCHEMBL7934862
• FTQYNLXPSONGSQ-UHFFFAOYSA-N
• DTXSID50179831
• 4-13-00-01029 (Beilstein Handbook Reference)
• 1,3-bis(4-aminophenoxy)-2-propanol
• 2-Propanol, 1,3-bis(p-aminophenoxy)-
• 1,3-bis(4- aminophenoxy)-2-propyl alcohol
• 1, 3-bis (4-aminophenoxy)-2-propyl alcohol
• 1,3-bis (4-aminophenoxy)-2-propyl alcohol

• Inchi： 1S/C15H18N2O3/c16-11-1-5-14(6-2-11)19-9-13(18)10-20-15-7-3-12(17)4-8-15/h1-8,13,18H,9-10,16-17H2
• InChI Key： FTQYNLXPSONGSQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC(COC1C=CC(=CC=1)N)O

Computed Properties

• Exact Mass: 274.13184
• Monoisotopic Mass: 274.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.262
• Boiling Point: 527.4°Cat760mmHg
• Flash Point: 272.7°C
• Refractive Index: 1.641
• PSA: 90.73